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Compound of Interest

Compound Name:
endo-8-Methyl-8-

azabicyclo[3.2.1]octan-3-amine

CAS No.: 87571-88-8

Cat. No.: B1299054

Get Quote

Introduction

Endo-3-Aminotropane is a significant functionalized tropane derivative widely utilized as a

versatile building block in organic and medicinal chemistry.[1] The tropane skeleton, a bicyclic

amine, is a core structural motif found in numerous naturally occurring alkaloids known for their

potent physiological activities.[1] The specific stereochemical configuration of endo-3-

Aminotropane, coupled with its reactive amino group, makes it a sought-after intermediate for

synthesizing complex molecular architectures, particularly in the development of

pharmaceuticals targeting the central nervous system (CNS).[1][2]

Core Chemical Structure
The structure of endo-3-Aminotropane is defined by a bicyclic scaffold known as 8-

azabicyclo[3.2.1]octane, which is systematically named tropane. The key features of its

structure are:
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Tropane Skeleton: This is a bicyclic amine consisting of a six-membered piperidine ring and

a five-membered pyrrolidine ring, sharing a nitrogen atom and two carbon atoms. The

nitrogen atom is methylated, leading to the systematic name endo-8-Methyl-8-
azabicyclo[3.2.1]octan-3-amine.[3][4] This rigid framework is a common feature in many

pharmacologically active compounds.[2]

Amino Group Position: An amino group (-NH₂) is attached to the third carbon atom (C-3) of

the tropane ring.

'Endo' Stereochemistry: The term 'endo' specifies the stereochemistry of the amino group

relative to the bicyclic system. In the tropane ring, the piperidine portion adopts a chair

conformation. The 'endo' position points towards the ethylene bridge (C-6 and C-7), while the

alternative 'exo' position points away from it. This specific spatial arrangement is crucial for

its role as a chiral building block in stereoselective synthesis.[1]

Chemical Identifiers

Molecular Formula: C₈H₁₆N₂[3]

Molecular Weight: 140.23 g/mol [3]

CAS Number: 87571-88-8[1][3][4][5]

Physicochemical Data
Quantitative physical and chemical properties of endo-3-Aminotropane are summarized below.

These predicted and experimental values are critical for its application in chemical synthesis

and drug design.

Property Value Source

Boiling Point 91-92 °C (at 12 mmHg) [3]

Density 0.990 ± 0.06 g/cm³ (Predicted) [3]

pKa 11.03 ± 0.40 (Predicted) [3]
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Experimental Protocols and Synthetic Utility
Endo-3-Aminotropane serves primarily as a pharmaceutical intermediate and a fine chemical

building block.[1][2] While specific, detailed protocols for the synthesis of endo-3-Aminotropane

itself are not extensively detailed in the provided context, its application in synthetic sequences

is well-established. It is frequently used in a protected form, such as N-Boc-endo-3-

aminotropane, to control reactivity during multi-step syntheses.[2][6]

Example of a Related Synthetic Transformation (Reductive Amination)

A common synthetic route to introduce an amino group, illustrated for a related N-Boc

protected tropane derivative, involves reductive amination. The following conditions have been

reported for the synthesis of tert-butyl (1R,5S)-3-amino-8-azabicyclo[3.2.1]octane-8-

carboxylate:

Reactants: A tropinone derivative (e.g., Compound 3b, 22.2 mmol), ammonium formate (111

mmol) as the ammonia source, and 20% palladium hydroxide on carbon as the catalyst.[6]

Solvent: Ethanol (200 ml).[6]

Conditions: The reaction mixture is heated at 50°C for 2 hours.[6]

Workup: After cooling, the catalyst is removed by filtration, and the product is isolated from

the filtrate via rotary evaporation and column chromatography.[6]

This protocol highlights a general method for installing an amino group on the tropane scaffold,

which is central to the structure of the title compound.

Structural Visualization
The following diagram illustrates the logical relationship and key components of the endo-3-

Aminotropane structure.
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Caption: Logical components of the endo-3-Aminotropane structure.

The following diagram provides a 2D representation of the chemical structure of endo-3-

Aminotropane, emphasizing the 'endo' orientation of the amino group.

Caption: 2D chemical structure of endo-3-Aminotropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. endo-3-Aminotropane Six Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. 87571-88-8 | Endo-3-aminotropane | Tetrahedron [thsci.com]

5. endo-3-Aminotropane | 87571-88-8 [chemicalbook.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of endo-3-
Aminotropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299054/docs#an-in-depth-technical-guide-to-the-
structure-of-endo-3-aminotropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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